Cas no 221013-25-8 (Benzaldehyde,2-(fluoromethoxy)-)

• Product Name: Benzaldehyde,2-(fluoromethoxy)-
• CAS No: 221013-25-8
• MF: C₈H₇FO₂
• MW: 154.138386011124
• CID: 244110
• PubChem ID: 20061507
• Update Time: 2025-04-19

Benzaldehyde,2-(fluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-(fluoromethoxy)-
• 2-(Fluoromethoxy)benzaldehyde
• SCHEMBL834422
• DTXSID50602013
• 221013-25-8
• 2-fluoromethoxybenzaldehyde
• Fluormethoxybenzaldehyd
• Benzaldehyde, 2-(fluoromethoxy)- (9CI)
• NVSAAKRWQJRUKN-UHFFFAOYSA-N

• Inchi： 1S/C8H7FO2/c9-6-11-8-4-2-1-3-7(8)5-10/h1-5H,6H2
• InChI Key： NVSAAKRWQJRUKN-UHFFFAOYSA-N
• SMILES： FCOC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 154.04301
• Monoisotopic Mass: 154.04300762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers